Cas no 349494-87-7 (5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid)
349494-87-7 structure
Product Name:5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
CAS No:349494-87-7
MF:C9H12N2O4
MW:212.202582359314
CID:2113217
Update Time:2023-08-04
5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(ethoxycarbonyl)-1-ethyl-1H-pyrazole-5-carboxylic acid
- 5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
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- Inchi: 1S/C9H12N2O4/c1-3-11-7(8(12)13)5-6(10-11)9(14)15-4-2/h5H,3-4H2,1-2H3,(H,12,13)
- InChI Key: XUOOPOPVQJQVPH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C(=O)O)N(CC)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 257
- Topological Polar Surface Area: 81.4
5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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